5-[(4-ethylphenoxy)methyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-[(4-ethylphenoxy)methyl]-3-(4-pyrrol-1-ylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C21H19N3O2/c1-2-16-5-11-19(12-6-16)25-15-20-22-21(23-26-20)17-7-9-18(10-8-17)24-13-3-4-14-24/h3-14H,2,15H2,1H3
• InChI Key: GYCVVPHOVBWQKD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC2=NC(=NO2)C3=CC=C(C=C3)N4C=CC=C4
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol

Description

5-[(4-ethylphenoxy)methyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole (EPPO) is a synthetic compound that belongs to the class of oxadiazoles. It has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. EPPO has been extensively studied for its pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of 5-[(4-ethylphenoxy)methyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole is not fully understood. However, studies have suggested that this compound exerts its pharmacological effects by modulating various molecular targets. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been reported to activate the gamma-aminobutyric acid (GABA) receptor, a neurotransmitter receptor that plays a crucial role in the regulation of neuronal excitability. Furthermore, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and physiological effects:
This compound has been shown to possess various biochemical and physiological effects. Studies have reported that this compound reduces the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to decrease the levels of oxidative stress markers and increase the levels of antioxidant enzymes. Furthermore, this compound has been reported to reduce the severity of seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

5-[(4-ethylphenoxy)methyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has several advantages for lab experiments. It is a synthetic compound, which allows for easy and reproducible synthesis. This compound has also been extensively studied for its pharmacological activities, which provides a solid foundation for further research. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can limit its use in certain assays. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to elucidate its pharmacological effects.

Future Directions

5-[(4-ethylphenoxy)methyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has shown significant potential as a therapeutic agent for various diseases. However, further research is needed to fully understand its pharmacological effects and optimize its therapeutic potential. Some future directions for research on this compound include:
1. Investigating the efficacy of this compound in animal models of various diseases, including cancer, epilepsy, and inflammatory disorders.
2. Elucidating the mechanism of action of this compound, including its molecular targets and signaling pathways.
3. Developing new formulations of this compound to improve its solubility and bioavailability.
4. Investigating the safety and toxicity of this compound in preclinical models.
5. Conducting clinical trials to evaluate the efficacy and safety of this compound in humans.
In conclusion, this compound is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. It has been extensively studied for its pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. This compound has also shown potential as an anticancer agent and possesses antimicrobial activity. Further research is needed to fully understand its pharmacological effects and optimize its therapeutic potential.

Synthesis Methods

5-[(4-ethylphenoxy)methyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole can be synthesized through a multi-step process starting from commercially available 4-ethylphenol. The synthesis involves the reaction of 4-ethylphenol with 4-bromoacetophenone to form 4-ethylphenyl 4-bromoacetophenone. This intermediate is then reacted with hydrazine hydrate to form 4-ethylphenyl hydrazine. Finally, the reaction of 4-ethylphenyl hydrazine with 4-(1H-pyrrol-1-yl)benzaldehyde in the presence of acetic anhydride yields this compound.

Scientific Research Applications

5-[(4-ethylphenoxy)methyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has been extensively studied for its pharmacological activities in various preclinical models. It has been shown to possess anti-inflammatory, analgesic, and anticonvulsant effects. This compound has also been investigated for its potential as an anticancer agent. Studies have reported that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has been shown to possess antimicrobial activity against various bacteria and fungi.